2-Methylbenzenethiol

• CAS No.: 137-06-4
• Product Name: 2-Methylbenzenethiol
• Molecular Formula: C7H8S
• Molecular Weight: 124.21 g/mol
• IUPAC Name: 2-methylbenzenethiol
• Standard InChI: InChI=1S/C7H8S/c1-6-4-2-3-5-7(6)8/h2-5,8H,1H3
• Standard InChIKey: LXUNZSDDXMPKLP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1S
• Canonical SMILES: CC1=CC=CC=C1S
• Boiling Point: 195.0 °C; 195 °C
• Density: d204 1.04; 1.041 @ 20 °C/4 °C; 1.054-1.059
• Melting Point: 15.0 °C; Mp 15 °; 15 °C; 15°C
• Physical Description: Liquid; colourless to pale yellow liquid with disagreeable odou
• Description: 2-Methylbenzenethiol, also known as O-toluenethiol or O-tolyl mercaptan, belongs to the class of organic compounds known as thiophenols. Thiophenols are compounds containing a thiophenol ring, which a phenol derivative obtained by replacing the oxygen atom from the hydroxyl group (attached to the benzene) by a sulfur atom. 2-Methylbenzenethiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-methylbenzenethiol is primarily located in the membrane (predicted from logP). 2-Methylbenzenethiol has an egg, garlic, and meaty taste.
• Solubility: Sol in alcohol, ether; insol in wate
• Vapor Pressure: 0.64 mmHg; 0.816 mm Hg at 25 °C
• PubChem Compound: 8712
• Last Modified: Nov 11 2021